Cas no 1171924-46-1 (2-Methoxy-6-(quinolin-8-yloxymethyl)-benzoic acid methyl ester)

• Product Name: 2-Methoxy-6-(quinolin-8-yloxymethyl)-benzoic acid methyl ester
• CAS No: 1171924-46-1
• MF: C₁₉H₁₇NO₄
• MW: 323.342585325241
• MDL: MFCD12546797
• CID: 2199789
• Update Time: 2025-10-30

2-Methoxy-6-(quinolin-8-yloxymethyl)-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-METHOXY-6-(QUINOLIN-8-YLOXYMETHYL)-BENZOIC ACID METHYL ESTER
• 2-Methoxy-6-(quinolin-8-yloxymethyl)-benzoic acid methyl ester

• MDL： MFCD12546797
• Inchi： 1S/C19H17NO4/c1-22-15-9-4-7-14(17(15)19(21)23-2)12-24-16-10-3-6-13-8-5-11-20-18(13)16/h3-11H,12H2,1-2H3
• InChI Key： DGPXCMNFDXZEBP-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC2=CC=CN=C12)CC1C=CC=C(C=1C(=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 416
• Topological Polar Surface Area: 57.6

Additional information on 2-Methoxy-6-(quinolin-8-yloxymethyl)-benzoic acid methyl ester

Introduction to 2-Methoxy-6-(quinolin-8-yloxymethyl)-benzoic acid methyl ester (CAS No. 1171924-46-1) and Its Emerging Applications in Chemical Biology

The compound 2-Methoxy-6-(quinolin-8-yloxymethyl)-benzoic acid methyl ester, identified by the CAS number 1171924-46-1, represents a structurally complex molecule with significant potential in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their unique pharmacophoric features and biological activities. The presence of both methoxy and quinolinyl moieties in its molecular framework suggests a multifaceted interaction capability with biological targets, making it a valuable scaffold for drug discovery initiatives.

Recent advancements in medicinal chemistry have highlighted the importance of polyfunctionalized aromatic compounds in developing novel therapeutic agents. The structural motif of 2-Methoxy-6-(quinolin-8-yloxymethyl)-benzoic acid methyl ester incorporates elements that are known to enhance binding affinity and selectivity, particularly in the context of enzyme inhibition and receptor modulation. Such features are critical for designing molecules that can effectively interact with biological systems while minimizing off-target effects.

In particular, the quinolinyl group is a well-documented pharmacophore that has been extensively explored for its antimicrobial, anti-inflammatory, and anticancer properties. The integration of this moiety with a benzoic acid derivative enhances the compound's solubility and metabolic stability, which are essential attributes for successful drug candidates. Additionally, the methoxy substituent at the para position relative to the quinolinyl linkage contributes to the overall electronic distribution of the molecule, influencing its reactivity and binding interactions.

Current research in chemical biology has demonstrated that derivatives of benzoic acid exhibit diverse biological functions, including anti-inflammatory, analgesic, and antioxidant activities. The modification of benzoic acid with electron-withdrawing groups such as carboxylic acid esters can further enhance its bioactivity by improving pharmacokinetic profiles. The methyl ester group in 2-Methoxy-6-(quinolin-8-yloxymethyl)-benzoic acid methyl ester not only contributes to its lipophilicity but also serves as a potential site for further derivatization, allowing for the creation of structurally diverse analogs with tailored biological properties.

The quinolin-8-yloxy portion of the molecule introduces a hydrophilic character, which can facilitate cell membrane penetration and target specificity. This balance between hydrophobic and hydrophilic regions is crucial for achieving optimal pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Such features make 2-Methoxy-6-(quinolin-8-yloxymethyl)-benzoic acid methyl ester a promising candidate for further investigation in preclinical studies.

Recent studies have begun to explore the potential applications of this compound in modulating key signaling pathways associated with diseases such as cancer and neurodegeneration. The quinolinyl group has been shown to interact with transcription factors and kinases, suggesting its utility in disrupting aberrant signaling networks. Additionally, the benzoic acid moiety has demonstrated inhibitory effects on enzymes involved in inflammation and oxidative stress, which are hallmark features of many chronic diseases.

The synthesis of 2-Methoxy-6-(quinolin-8-yloxymethyl)-benzoic acid methyl ester involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and enantioselective hydrogenations, have been employed to construct the complex core structure efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore its feasibility for large-scale production if needed for industrial applications.

In conclusion, 2-Methoxy-6-(quinolin-8-yloxymethyl)-benzoic acid methyl ester (CAS No. 1171924-46-1) represents a structurally intriguing molecule with significant potential in chemical biology and pharmaceutical research. Its unique combination of pharmacophoric elements suggests broad applicability in drug discovery efforts targeting various diseases. As research continues to uncover new biological functions and synthetic pathways for this compound, it is likely to remain a focal point in academic and industrial investigations aimed at developing next-generation therapeutic agents.